6-(3-Hydroxybut-1-enyl)-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol
Catalog No.
S15036799
CAS No.
72777-88-9
M.F
C13H22O3
M. Wt
226.31 g/mol
Availability
In Stock
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CAS Number
72777-88-9
Product Name
6-(3-Hydroxybut-1-enyl)-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol
IUPAC Name
6-(3-hydroxybut-1-enyl)-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol
Molecular Formula
C13H22O3
Molecular Weight
226.31 g/mol
InChI
InChI=1S/C13H22O3/c1-9(14)5-6-13-11(2,3)7-10(15)8-12(13,4)16-13/h5-6,9-10,14-15H,7-8H2,1-4H3
InChI Key
BVNCCXWAZAZQNM-UHFFFAOYSA-N
Canonical SMILES
CC(C=CC12C(CC(CC1(O2)C)O)(C)C)O
Description
6-(3-Hydroxybut-1-enyl)-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-ol is a natural product found in Malva sylvestris with data available.
XLogP3
1
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
226.15689456 g/mol
Monoisotopic Mass
226.15689456 g/mol
Heavy Atom Count
16
Dates
Modify: 2024-08-11
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